Cas no 52099-85-1 (3-Pyridinecarboxamide, N-phenyl-2-(phenylamino)-)

• Product name: 3-Pyridinecarboxamide, N-phenyl-2-(phenylamino)-
• CAS No: 52099-85-1
• MF: C₁₈H₁₅N₃O
• MW: 289.3312
• CID: 1575774
• PubChem ID: 2219319

3-Pyridinecarboxamide, N-phenyl-2-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-phenyl-2-(phenylamino)-
• SCHEMBL9075528
• MLS000051057
• 2-anilino-N-phenylnicotinamide
• CHEMBL1492107
• DTXSID401249184
• KCHAJICNYGZISZ-UHFFFAOYSA-N
• HMS2182A07
• SMR000078884
• N-phenyl-2-(phenylamino)-3-pyridinecarboxamide
• 52099-85-1
• 2-anilino-N-phenylpyridine-3-carboxamide

• Inchi： InChI=1S/C18H15N3O/c22-18(21-15-10-5-2-6-11-15)16-12-7-13-19-17(16)20-14-8-3-1-4-9-14/h1-13H,(H,19,20)(H,21,22)
• InChI Key： KCHAJICNYGZISZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NC2=C(C=CC=N2)C(=O)NC3=CC=CC=C3

Computed Properties

• Exact Mass: 289.12165
• Monoisotopic Mass: 289.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų
• XLogP3: 4.1

Experimental Properties

• PSA: 54.02